Cas no 43133-08-0 (Acetamide, 2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-diphenyl-)

• Product Name: Acetamide, 2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-diphenyl-
• CAS No: 43133-08-0
• MF: C₃₀H₂₈N₂O₄
• MW: 480.554327964783
• CID: 324208
• PubChem ID: 620268
• Update Time: 2025-04-19

Acetamide, 2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-diphenyl-
• 2-[2-[2-oxo-2-(N-phenylanilino)ethoxy]ethoxy]-N,N-diphenylacetamide
• COJFPEDVPOMTDE-UHFFFAOYSA-N
• N,N,N',N'-Tetraphenyl-3,6-dioxaoctanediamide
• 43133-08-0
• SCHEMBL11846175
• 2,2'-(Ethane-1,2-diylbis(oxy))bis(N,N-diphenylacetamide)
• DTXSID50347336
• 3,6-Dioxaoctanediamide, N,N,N',N'-tetraphenyl-
• 2-(2-[2-(Diphenylamino)-2-oxoethoxy]ethoxy)-N,N-diphenylacetamide #

• Inchi： 1S/C30H28N2O4/c33-29(31(25-13-5-1-6-14-25)26-15-7-2-8-16-26)23-35-21-22-36-24-30(34)32(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-20H,21-24H2
• InChI Key： COJFPEDVPOMTDE-UHFFFAOYSA-N
• SMILES： O(CCOCC(N(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC(N(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 480.20490738g/mol
• Monoisotopic Mass: 480.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 59.1Ų